Cas no 97048-13-0 (Urofollitropin)

Urofollitrophin is a high-purity hormone obtained from the urine of menopausal people, which has the effect of Promoting Follicular Development \ maturation. Sequential administration of urinary follicle stimulating hormone and chorionic gonadotropin (hCG) can promote ovulation in patients with polycystic ovary (such patients have elevated LH / FSH values, and clomiphene therapy is ineffective)< Br>
Urofollitropin structure
Urofollitropin structure
Urofollitropin
97048-13-0
C42H65N11O12S2
980.16200709343
803993
62819

Urofollitropin Properties

Names and Identifiers

    • Urofollitropin
    • Fertinex
    • Fertinorm
    • Metrodin
    • Orgafol
    • Follicle-stimulating hormone
    • 146479-72-3
    • 1-[19-amino-7-(2-amino-2-oxoethyl)-13-butan-2-yl-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
    • Fertinex; Fertinorm; Metrodin; Orgafol; Urofollitrophin
    • SCHEMBL19712185
    • Q4006490
    • 1-{19-Amino-7-(2-amino-2-oxoethyl)-13-(butan-2-yl)-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl}prolylleucylglycinamide
    • 97048-13-0
    • 26995-91-5
    • AT36867
    • DTXSID10869286
    • DA-78798
    • ZDRRIRUAESZNIH-UHFFFAOYSA-N
    • +Expand
    • ZDRRIRUAESZNIH-UHFFFAOYSA-N
    • InChI=1S/C42H65N11O12S2/c1-6-21(4)33-40(63)52-34(22(5)54)41(64)49-28(16-31(44)56)37(60)50-29(19-67-66-18-25(43)35(58)47-27(38(61)51-33)15-23-9-11-24(55)12-10-23)42(65)53-13-7-8-30(53)39(62)48-26(14-20(2)3)36(59)46-17-32(45)57/h9-12,20-22,25-30,33-34,54-55H,6-8,13-19,43H2,1-5H3,(H2,44,56)(H2,45,57)(H,46,59)(H,47,58)(H,48,62)(H,49,64)(H,50,60)(H,51,61)(H,52,63)
    • CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)C(C)O

Computed Properties

  • 979.426
  • 12
  • 15
  • 15
  • 979.426
  • 67
  • 1790
  • 0
  • 0
  • 10
  • 0
  • 0
  • 1
  • -1.5
  • 427A^2

Experimental Properties

  • 1474.1 °C at 760 mmHg
  • 845.3 °C
  • Sensitive to light
  • 1.271

Urofollitropin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
DC Chemicals
DC4151-100 mg
Urofollitropin
97048-13-0 99%
100mg
$300.0 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
U38210-1KU
UROFOLLITROPIN
97048-13-0 100 IU/mg
1ku
¥1008.0 2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
U863555-5KU
Urofollitropin
97048-13-0 >100 IU/mg
5KU
¥3,598.20 2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-QV716-1KU
Urofollitropin
97048-13-0 >100 IU/mg
1KU
¥1513.0 2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R024490-酶单位,代表5ku
Urofollitropin
97048-13-0 100 IU/mg
酶单位,代表5ku
¥866 2024-07-19

Urofollitropin Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:97048-13-0)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:97048-13-0)
TANG SI LEI
15026964105
2881489226@qq.com

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